N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine

• IUPAC Name: N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine
• InChI: InChI=1S/C13H18N2S/c1-9-14-11-7-4-8-12(13(11)16-9)15-10-5-2-3-6-10/h2-3,10,12,15H,4-8H2,1H3
• InChI Key: DFYUMXYXMCLJCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(CCC2)NC3CC=CC3
• Molecular Formula: C13H18N2S
• Molecular Weight: 234.36 g/mol

Description

N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine (CTB) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine acts as a selective ligand for the sigma-1 receptor, a transmembrane protein that is widely distributed in the central nervous system. The sigma-1 receptor plays a crucial role in various cellular processes such as calcium signaling, protein folding, and cell survival. N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine binding to the sigma-1 receptor modulates these processes, leading to its observed effects on neuronal function and behavior.
Biochemical and Physiological Effects:
N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine enhances the release of neurotransmitters such as dopamine, acetylcholine, and glutamate. In vivo studies have shown that N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine improves cognitive function, enhances locomotor activity, and reduces anxiety-like behavior in animal models. N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine has also been shown to have neuroprotective effects, preventing neuronal death in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine has several advantages for lab experiments, including its high affinity and selectivity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its stability in biological fluids. However, N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine also has some limitations, such as its potential toxicity at high doses and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine. One direction is to further explore its potential as a therapeutic agent in the treatment of various neurological and psychiatric disorders. Another direction is to develop novel N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine derivatives with improved pharmacological properties. Additionally, N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine can be used as a tool to study the sigma-1 receptor and its role in various cellular processes. Overall, N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine has great potential for further research and development in the fields of neuroscience, pharmacology, and medicinal chemistry.

Synthesis Methods

N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine can be synthesized through a multi-step process that involves the reaction of cyclopentadiene with methyl vinyl ketone, followed by a cyclization reaction with 2-mercaptobenzothiazole. The resulting product is then subjected to a reductive amination reaction with cyclohexanone to yield N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine.

Scientific Research Applications

N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine has been used as a tracer to map neural pathways in the brain. In pharmacology, N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine has been studied for its potential use as a therapeutic agent in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. In medicinal chemistry, N-cyclopent-3-en-1-yl-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine has been used as a scaffold to develop novel drug candidates.